Cas no 1182345-30-7 (Boronic acid, B-(5-formyl-2-benzofuranyl)-)

• Product Name: Boronic acid, B-(5-formyl-2-benzofuranyl)-
• CAS No: 1182345-30-7
• MF: C₉H₇BO₄
• MW: 189.96048283577
• CID: 6635102
• PubChem ID: 130054729
• Update Time: 2025-07-08

Boronic acid, B-(5-formyl-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-formyl-2-benzofuranyl)-
• 1182345-30-7
• (5-formyl-1-benzofuran-2-yl)boronic acid
• (5-Formylbenzofuran-2-yl)boronic acid
• EN300-8827992

• Inchi： 1S/C9H7BO4/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-5,12-13H
• InChI Key： AMSLZNVBBOCICQ-UHFFFAOYSA-N
• SMILES： B(C1=CC2=CC(C=O)=CC=C2O1)(O)O

Computed Properties

• Exact Mass: 190.0437389g/mol
• Monoisotopic Mass: 190.0437389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 417.8±48.0 °C(Predicted)
• pka: 5.87±0.30(Predicted)

Additional information on Boronic acid, B-(5-formyl-2-benzofuranyl)-

Recent Advances in the Study of Boronic Acid, B-(5-formyl-2-benzofuranyl)- (CAS: 1182345-30-7) and Its Applications in Chemical Biology and Medicine

Boronic acid derivatives have garnered significant attention in chemical biology and medicinal chemistry due to their unique reactivity and versatility in forming reversible covalent bonds with diols and other nucleophiles. Among these, Boronic acid, B-(5-formyl-2-benzofuranyl)- (CAS: 1182345-30-7) has emerged as a promising scaffold for drug discovery and bioconjugation applications. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that Boronic acid, B-(5-formyl-2-benzofuranyl)- serves as a critical intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its 5-formyl-2-benzofuranyl moiety provides a handle for further functionalization, while the boronic acid group enables interactions with biological targets such as serine proteases and carbohydrate-binding proteins. A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00567) reported its use in developing novel covalent inhibitors for cancer-associated proteases, showing nanomolar potency in vitro.

The compound's mechanism of action has been elucidated through structural biology approaches. X-ray crystallography studies (PDB ID: 8T2Q) revealed that the boronic acid group forms reversible tetrahedral adducts with the catalytic serine of proteases, while the benzofuran ring system engages in π-π stacking interactions with aromatic residues in the binding pocket. This dual binding mode contributes to both the selectivity and potency observed in biochemical assays, as detailed in a recent Nature Chemical Biology publication (2024;20(3):345-358).

Beyond its applications in inhibitor design, Boronic acid, B-(5-formyl-2-benzofuranyl)- has shown promise in diagnostic applications. Researchers at MIT developed a boronic acid-based sensor array incorporating this compound that can distinguish between different bacterial pathogens based on their cell surface carbohydrate patterns (Science Advances, 2023;9(24):eadf9865). The aldehyde functionality allowed for facile conjugation to fluorescent reporters, creating a sensitive detection platform with potential clinical applications.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of Boronic acid, B-(5-formyl-2-benzofuranyl)- production. A 2024 Organic Process Research & Development paper (28(2):456-465) described a continuous flow synthesis method that increased yield to 78% while reducing palladium catalyst loading by 60% compared to batch processes. These process improvements are critical for enabling larger-scale biological evaluations and potential commercialization.

Looking forward, the unique properties of Boronic acid, B-(5-formyl-2-benzofuranyl)- position it as a valuable tool in chemical biology and a potential lead compound for therapeutic development. Ongoing research is exploring its use in targeted protein degradation, antibiotic development, and glucose-sensing materials. As the understanding of boronic acid-biology interactions deepens, this compound class is likely to play an increasingly important role in addressing unmet medical needs.